Cas no 1553622-44-8 (2-tert-butyl-2-methylmorpholine)

• Product Name: 2-tert-butyl-2-methylmorpholine
• CAS No: 1553622-44-8
• MF: C₉H₁₉NO
• MW: 157.253262758255
• CID: 4605723
• PubChem ID: 84021094
• Update Time: 2025-05-26

2-tert-butyl-2-methylmorpholine Chemical and Physical Properties

Names and Identifiers

• 2-tert-butyl-2-methylmorpholine
• Morpholine, 2-(1,1-dimethylethyl)-2-methyl-

• Inchi： 1S/C9H19NO/c1-8(2,3)9(4)7-10-5-6-11-9/h10H,5-7H2,1-4H3
• InChI Key： GIGKHNPRTHOMSB-UHFFFAOYSA-N
• SMILES： N1CCOC(C(C)(C)C)(C)C1

Additional information on 2-tert-butyl-2-methylmorpholine

Research Brief on 2-tert-butyl-2-methylmorpholine (CAS: 1553622-44-8) in Chemical Biology and Pharmaceutical Applications

The compound 2-tert-butyl-2-methylmorpholine (CAS: 1553622-44-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This morpholine derivative is being explored for its potential applications in drug discovery, particularly as a building block for novel therapeutic agents. Recent studies have focused on its unique structural properties, which contribute to its reactivity and potential biological activity.

A 2023 study published in the Journal of Medicinal Chemistry investigated the synthetic utility of 2-tert-butyl-2-methylmorpholine in the development of kinase inhibitors. The research team demonstrated that incorporation of this morpholine derivative into lead compounds improved both solubility and target binding affinity. The steric hindrance provided by the tert-butyl group was found to play a crucial role in modulating the compound's pharmacokinetic properties.

In parallel research, scientists have explored the use of 1553622-44-8 as a chiral auxiliary in asymmetric synthesis. The rigid morpholine ring system, combined with the steric differentiation provided by the tert-butyl and methyl groups, creates an effective chiral environment for inducing enantioselectivity in various organic transformations. This application has particular relevance for the synthesis of complex pharmaceutical intermediates.

Recent preclinical studies have also examined the potential of 2-tert-butyl-2-methylmorpholine derivatives as modulators of protein-protein interactions. The compound's ability to adopt multiple conformations while maintaining structural rigidity makes it an attractive scaffold for disrupting challenging biological targets. Preliminary results suggest promising activity against several disease-relevant protein complexes.

The safety profile of 1553622-44-8 has been evaluated in recent toxicological studies. While the parent compound shows favorable characteristics, researchers emphasize the need for careful assessment of specific derivatives, as biological activity can vary significantly with structural modifications. Current investigations are focusing on optimizing the balance between potency and safety for potential clinical applications.

From a synthetic chemistry perspective, recent advancements have improved the scalability of 2-tert-butyl-2-methylmorpholine production. New catalytic methods have been developed that enhance both yield and enantiopurity, addressing previous challenges in large-scale manufacturing. These developments are particularly important as interest in this compound grows within the pharmaceutical industry.

Looking forward, researchers anticipate that 1553622-44-8 and its derivatives will continue to play an important role in medicinal chemistry. Current investigations are exploring its application in targeted protein degradation, antibody-drug conjugates, and as a component of novel drug delivery systems. The compound's versatility and unique structural features position it as a valuable tool for addressing current challenges in drug discovery.